Cas no 1805246-70-1 (4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1805246-70-1
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4863341
• Update Time: 2025-11-06

4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-6(9)5(7(10)11)3-12-8(4)13-2/h3,7H,1-2H3
• InChI Key： WSWLMENTOMPMEO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine

4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine: A Comprehensive Overview

4-Bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1805246-70-1) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science. The pyridine ring in this molecule serves as a foundational structure, with substituents at positions 2, 3, 4, and 5 contributing to its distinct chemical properties.

The bromine substituent at position 4 introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. Meanwhile, the difluoromethyl group at position 5 adds both electron-withdrawing and steric effects, which can influence the molecule's stability and reactivity. The methoxy group at position 2 provides electron-donating properties, which can modulate the electronic environment of the pyridine ring. Finally, the methyl group at position 3 contributes to the molecule's hydrophobicity and steric bulk.

Recent studies have highlighted the potential of 4-bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine in various fields. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable building block in medicinal chemistry. Additionally, its unique electronic properties have been leveraged in the development of advanced materials, such as organic semiconductors and sensors.

In terms of synthesis, this compound can be prepared through a multi-step process involving bromination, fluorination, and methylation reactions. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the pyridine core with high precision. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The applications of 4-bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine are not limited to chemical synthesis. Its ability to act as a ligand in transition metal complexes has opened new avenues in catalysis. For example, it has been used as a chelating agent in homogeneous catalysis for alkene epoxidation and other oxidation reactions. Furthermore, its role as a precursor for bioisosteric replacements in drug design has been explored extensively.

From an environmental perspective, understanding the fate and transport of this compound is crucial for its safe handling and disposal. Studies have shown that it exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments due to its hydrophobic nature. Regulatory frameworks for chemical management emphasize minimizing exposure risks through proper containment and waste management practices.

In conclusion, 4-bromo-5-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1805246-70-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables versatile reactivity and functionality, making it an essential component in modern chemical research and industrial applications.